"Compound-23" molecular structure and properties
"Compound-23" molecular structure and properties
It has come to our attention that "Compound-23" is not a unique identifier for a single chemical entity. Scientific literature and chemical databases use this designation for several distinct molecules with different molecular structures and biological activities. To provide a focused and accurate technical guide, it is crucial to distinguish between these compounds.
Below is a summary of the different molecules identified as "Compound-23":
| Target/Activity | CAS Number | Molecular Formula |
| mTOR Inhibitor | 1062169-46-3 | C₂₆H₃₂N₈O₄ |
| MAGL Inhibitor | 2324160-91-8 | C₂₂H₂₄FNO₃ |
| LMPTP Inhibitor | 1908414-82-3 | C₂₈H₃₆N₄O |
| BRAF-V600E Degrader | 2417296-84-3 | Not specified |
| IL-17A Signaling Disruptor | Not specified | Not specified |
For the remainder of this guide, we will focus on Compound-23, the mTOR inhibitor (CAS: 1062169-46-3) , as a representative example. We request that for future inquiries, you specify the CAS number or the biological target of the "Compound-23" of interest.
Audience: Researchers, scientists, and drug development professionals.
This document provides a detailed overview of the molecular structure, properties, and biological activity of the mTOR inhibitor commonly referred to as Compound-23.
Molecular Structure and Properties
Compound-23 is a potent and selective inhibitor of the mechanistic target of rapamycin (mTOR). Its chemical and physical properties are summarized below.
Table 1: Molecular Properties of Compound-23
| Property | Value | Source |
| CAS Number | 1062169-46-3 | [1][2] |
| Synonyms | mTOR Inhibitor WYE-23 | [2] |
| Molecular Formula | C₂₆H₃₂N₈O₄ | [1][2] |
| Molecular Weight | 520.58 g/mol | [1][2] |
| Canonical SMILES | COC(=O)N1CCC(CC1)N2C3=C(C=N2)C(=NC(=N3)C4=CC=C(C=C4)NC(=O)NC5CC5)N6CCOCC6 | [1] |
| Solubility | Soluble in DMSO | [2] |
| Storage | Store at -20°C | [2] |
Biological Activity
Compound-23 is a highly selective inhibitor of mTOR with an IC₅₀ of 0.45 nM. It displays selectivity over PI3Kα, with an IC₅₀ of 661 nM for the latter.[3] The primary mechanism of action of Compound-23 is the inhibition of the mTOR signaling pathway, which is a central regulator of cell growth, proliferation, and survival.
Signaling Pathway
The mTOR protein is a serine/threonine kinase that forms two distinct complexes: mTORC1 and mTORC2. Compound-23, as an ATP-competitive inhibitor, targets the kinase domain of mTOR, thereby inhibiting the activity of both complexes. This leads to the dephosphorylation of downstream effectors, ultimately resulting in the inhibition of protein synthesis and cell cycle progression.
Experimental Protocols
a. Synthesis of Compound-23
A multi-step organic synthesis would be required, likely involving the coupling of substituted pyrimidine and piperidine moieties. A generalized workflow is presented below.
b. In Vitro Kinase Assay
To determine the IC₅₀ of Compound-23 against mTOR, a biochemical kinase assay would be performed.
Table 2: General Protocol for mTOR Kinase Assay
| Step | Procedure |
| 1. Reagents | Recombinant human mTOR kinase, ATP, substrate peptide (e.g., a fragment of p70S6K), and Compound-23 at various concentrations. |
| 2. Reaction Setup | In a microplate, combine the kinase, substrate, and varying concentrations of Compound-23 in a suitable buffer. |
| 3. Initiation | Start the kinase reaction by adding ATP. |
| 4. Incubation | Incubate the reaction mixture at a controlled temperature (e.g., 30°C) for a specific duration. |
| 5. Termination | Stop the reaction, typically by adding a solution containing EDTA. |
| 6. Detection | Quantify the phosphorylation of the substrate. This can be achieved using methods such as radioactive ATP (³²P-ATP) and autoradiography, or more commonly, using fluorescence-based or luminescence-based assays (e.g., ADP-Glo™ Kinase Assay). |
| 7. Data Analysis | Plot the percentage of kinase inhibition against the logarithm of the Compound-23 concentration and fit the data to a dose-response curve to calculate the IC₅₀ value. |
c. Cell-Based Assays
To assess the effect of Compound-23 on cell proliferation, a standard assay such as the MTT or CellTiter-Glo® Luminescent Cell Viability Assay would be employed.
Table 3: General Protocol for Cell Proliferation Assay
| Step | Procedure |
| 1. Cell Culture | Culture a relevant cancer cell line (e.g., one with a hyperactive mTOR pathway) in appropriate media. |
| 2. Seeding | Seed the cells into a 96-well plate at a predetermined density and allow them to adhere overnight. |
| 3. Treatment | Treat the cells with a serial dilution of Compound-23 and a vehicle control (e.g., DMSO). |
| 4. Incubation | Incubate the cells for a specified period (e.g., 72 hours). |
| 5. Viability Assessment | Add the viability reagent (e.g., MTT or CellTiter-Glo®) to each well and incubate according to the manufacturer's instructions. |
| 6. Measurement | Measure the absorbance or luminescence using a plate reader. |
| 7. Data Analysis | Normalize the data to the vehicle control and plot cell viability against the logarithm of Compound-23 concentration to determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation). |
Conclusion
Compound-23 (CAS: 1062169-46-3) is a potent and selective mTOR inhibitor with potential applications in oncology.[3] Its mechanism of action involves the direct inhibition of the mTOR kinase, leading to the suppression of cell growth and proliferation. Further investigation into its pharmacokinetic and pharmacodynamic properties is warranted to fully elucidate its therapeutic potential. This guide provides a foundational understanding for researchers and drug development professionals working with this class of compounds.
